Cas no 1806482-83-6 (2-(2-Cyanoethyl)-4-ethoxymandelic acid)

• Product Name: 2-(2-Cyanoethyl)-4-ethoxymandelic acid
• CAS No: 1806482-83-6
• MF: C₁₃H₁₅NO₄
• MW: 249.262503862381
• CID: 4797264
• Update Time: 2025-06-14

2-(2-Cyanoethyl)-4-ethoxymandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-Cyanoethyl)-4-ethoxymandelic acid

• Inchi： 1S/C13H15NO4/c1-2-18-10-5-6-11(12(15)13(16)17)9(8-10)4-3-7-14/h5-6,8,12,15H,2-4H2,1H3,(H,16,17)
• InChI Key： GTLQJHRXGRJKPL-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(C(C(=O)O)O)=C(C=1)CCC#N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 322
• XLogP3: 1.1
• Topological Polar Surface Area: 90.6

Additional information on 2-(2-Cyanoethyl)-4-ethoxymandelic acid

Comprehensive Overview of 2-(2-Cyanoethyl)-4-ethoxymandelic acid (CAS No. 1806482-83-6): Properties, Applications, and Industry Insights

2-(2-Cyanoethyl)-4-ethoxymandelic acid (CAS No. 1806482-83-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound, characterized by its cyanoethyl and ethoxymandelic acid functional groups, serves as a versatile intermediate in synthetic chemistry. Its molecular formula and precise structure make it valuable for designing novel drug candidates, particularly in the fields of central nervous system (CNS) therapeutics and metabolic regulation. Researchers are increasingly exploring its role in modulating enzymatic pathways, aligning with the growing demand for targeted drug delivery systems.

The synthesis of 2-(2-Cyanoethyl)-4-ethoxymandelic acid involves multi-step organic reactions, often starting from 4-ethoxyphenylacetic acid derivatives. Its cyanoethyl group enhances reactivity in nucleophilic additions, while the ethoxymandelic acid moiety contributes to chiral selectivity—a critical factor in asymmetric synthesis. Recent studies highlight its utility in constructing biologically active molecules, such as inhibitors for inflammatory mediators or neuroprotective agents. These applications resonate with current trends in precision medicine, where compounds like this are pivotal for developing personalized therapies.

From an industrial perspective, the demand for CAS 1806482-83-6 is driven by its compatibility with green chemistry principles. Manufacturers are optimizing synthetic routes to minimize waste, leveraging catalytic processes to improve yield and sustainability. This aligns with global initiatives like the UN Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production). Analytical techniques such as HPLC and NMR spectroscopy ensure high purity, meeting stringent regulatory standards for pharmaceutical intermediates.

Emerging discussions in scientific forums often link 2-(2-Cyanoethyl)-4-ethoxymandelic acid to breakthroughs in neurodegenerative disease research. For instance, its structural analogs show promise in targeting amyloid-beta aggregation—a hallmark of Alzheimer’s disease. Such connections make it a frequent search term among medicinal chemists and biotech professionals. Additionally, its patent landscape reveals growing IP activity, reflecting its commercial potential in drug discovery pipelines.

Safety and handling protocols for CAS 1806482-83-6 emphasize standard laboratory precautions, including the use of personal protective equipment (PPE). While not classified as hazardous under major regulatory frameworks, proper storage conditions (e.g., anhydrous environments) are recommended to maintain stability. These details address common queries from laboratory technicians and procurement specialists seeking compliance with OSHA and REACH guidelines.

In summary, 2-(2-Cyanoethyl)-4-ethoxymandelic acid exemplifies innovation at the intersection of organic chemistry and pharmacology. Its multifaceted applications, from drug development to sustainable manufacturing, position it as a compound of enduring relevance. As research continues to uncover new functionalities, its role in advancing life sciences and material engineering will likely expand, answering the evolving needs of both academia and industry.